Cas no 101291-22-9 (Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-)
101291-22-9 structure
Product Name:Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-
CAS No:101291-22-9
MF:C16H12N2O2S2
MW:328.408680915833
CID:2623094
Update Time:2023-08-07
Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis-
- 2-(2-benzoxazol-2-ylthioethylthio)benzoxazole
- TimTec1_001711
- HMS1538N17
- STK756521
- ST023349
- 2,2'-(ethane-1,2-diyldisulfanediyl)bis(1,3-benzoxazole)
- 2-{[2-(1,3-benzoxazol-2-ylthio)ethyl]thio}-1,3-benzoxazole
-
- Inchi: 1S/C16H12N2O2S2/c1-3-7-13-11(5-1)17-15(19-13)21-9-10-22-16-18-12-6-2-4-8-14(12)20-16/h1-8H,9-10H2
- InChI Key: HDOCKUPLIICONX-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2O1)CCSC1=NC2C=CC=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 340
- Topological Polar Surface Area: 103
Benzoxazole, 2,2'-[1,2-ethanediylbis(thio)]bis- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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